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Compound Name: Sucrose 1',6'-Dicarboxylic Acid

Cat. No.: B1152624

Get Quote

Executive Summary
Sucrose 1',6'-dicarboxylic acid is a specific oxidized derivative of sucrose where the primary

hydroxyl groups of the fructose moiety (C-1' and C-6') have been converted to carboxylic acids,

leaving the glucose moiety (and its C-6 primary alcohol) largely intact.

For drug development professionals, this molecule represents a high-value functional excipient.

Unlike native sucrose, SDA-1',6' possesses tunable solubility based on pH (pH-switchable

amphiphilicity) and reactive handles for crosslinking. This guide provides a predictive solubility

model, experimental validation protocols, and application logic for formulation science.

Part 1: Physicochemical Basis & Solubility Logic
To understand the solubility of SDA-1',6', we must analyze the competition between its

hydrophilic sugar backbone and the ionizable carboxylic acid groups.

1. Structural Analysis
Scaffold: Sucrose (Disaccharide: Glucose + Fructose).
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Modifications: Two Carboxylic Acid groups (-COOH) at positions 1' and 6'.

Net Effect:

H-Bonding: Increased donor/acceptor capacity.

Ionization: The molecule behaves as a weak diprotic acid (Predicted pKa₁ ≈ 3.5, pKa₂ ≈

4.5).

Polarity: Extremely high in ionized form; moderate-to-high in protonated form.

2. Solubility Matrix: Water vs. Organic Solvents
The solubility of SDA-1',6' is not a static value; it is strictly pH-dependent.
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Solvent Class
Specific
Solvent

Solubility
(Acid Form -
pH < 3)

Solubility (Salt
Form - pH > 6)

Mechanistic
Insight

Aqueous Water (D₂O/H₂O)
High (>500

mg/mL)

Very High

(>1000 mg/mL)

The sugar

backbone

ensures water

solubility. The

salt form benefits

from ion-dipole

interactions,

breaking lattice

energy easily.

Polar Protic Methanol High Low / Insoluble

The protonated

acid can H-bond

with MeOH. The

salt form

precipitates due

to the

"antisolvent"

effect of organics

on ions.

Polar Protic Ethanol Moderate Insoluble

Solubility

decreases as

alkyl chain length

increases. Useful

for

recrystallization/p

urification.

Polar Aprotic DMSO / DMF High Moderate Excellent

solvents for the

acid form; often

used for

conjugation

reactions (e.g.,
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EDC/NHS

coupling).

Non-Polar Hexane / DCM Insoluble Insoluble

The high polarity

of the sucrose

scaffold prevents

solvation in

lipophilic media.

3. The "Solubility Switch" Mechanism
In drug delivery, this solubility profile allows SDA-1',6' to act as a pH-responsive release agent.

At pH 2 (Stomach): Protonated, less soluble, potentially forming tighter H-bond networks.

At pH 7.4 (Blood/Tissue): Fully ionized, highly soluble, rapid dissolution.

Part 2: Experimental Validation Protocols
As specific literature data for the 1',6' regioisomer is rare (compared to the tricarboxylate), you

must empirically validate these properties. Do not rely on generic databases.

Protocol A: Saturation Shake-Flask Method (Solubility Determination)
Objective: Quantify exact solubility limits in target solvents.

Prerequisites: HPLC system (RI or ELSD detector recommended, as sucrose lacks UV

chromophores).

Step-by-Step Workflow:

Preparation: Add excess SDA-1',6' solid to 5 mL of solvent (Water, MeOH, EtOH) in a crimp-

top vial.

Equilibration: Agitate at 25°C for 24–48 hours.

Note: Check pH of aqueous samples; adjust if testing specific ionization states.
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Separation: Centrifuge at 10,000 rpm for 10 mins or filter through a 0.22 µm PTFE filter (use

Nylon for water).

Quantification:

Dilute supernatant within the linear range of the HPLC method.

Inject onto an Amino-column or HILIC column (Mobile Phase: Acetonitrile/Water 75:25).

Compare Peak Area to a standard curve.

Protocol B: Potentiometric Titration (pKa Determination)
Objective: Determine the precise pH range for the "Solubility Switch."

Method:

Dissolve ~50 mg SDA-1',6' in 20 mL degassed water.

Titrate with 0.1 M NaOH using an autotitrator.

Plot pH vs. Volume NaOH. The two inflection points correspond to pKa₁ (C-6' COOH) and

pKa₂ (C-1' COOH).

Part 3: Visualization & Logic Mapping
Figure 1: Solubility Decision Logic for Formulation
This diagram guides the selection of solvents based on the intended state of the SDA-1',6'

molecule.
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Start: SDA-1',6' Formulation

Determine Target State

Protonated Acid Form
(pH < pKa)

Low pH

Ionized Salt Form
(pH > pKa)

High pH

Soluble in:
Water, Methanol, DMSO

Sparingly Soluble in:
Ethanol, Isopropanol

Highly Soluble in:
Water, Buffers

Precipitates in:
Ethanol, Acetone, MeOH

Application:
Chemical Crosslinking
(EDC/NHS in DMSO)

Application:
Ionic Hydrogels

(Ca2+ chelation in Water)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on the ionization state of SDA-1',6'.

Figure 2: Experimental Workflow for Solubility Validation

1. Excess Solid Addition
(Saturated Solution)

2. Equilibration
(25°C, 24h Shake)

3. Phase Separation
(Centrifuge/Filter)

4. Quantification
(HPLC-RI / Gravimetric) Is Solubility > Target?

Proceed to FormulationYes

Change Solvent / pH

No

Click to download full resolution via product page

Caption: Standardized workflow for quantitative solubility determination of sucrose derivatives.
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Part 4: Applications in Drug Development
The solubility profile defined above directly informs the utility of SDA-1',6' in pharmaceutical

applications:

Macro-Crosslinkers for Hydrogels:

Mechanism: The two carboxylic acid groups (1', 6') serve as bifunctional handles.

Protocol: Dissolve SDA-1',6' in DMSO (Acid form). Activate with EDC/NHS. React with

amine-functionalized polymers (e.g., Chitosan, Gelatin).

Benefit: Creates biodegradable hydrogels where the crosslinker itself is a non-toxic sugar

metabolite.

Amorphous Solid Dispersions (ASDs):

Mechanism: Use the high glass transition temperature (Tg) of the sugar backbone to

stabilize poorly soluble APIs.

Protocol: Co-dissolve API and SDA-1',6' in Methanol/Water mixtures. Spray dry.

Benefit: The carboxylic groups can interact with basic APIs (ionic interaction) to prevent

crystallization.

Metal Chelation (Sequestering Agents):

Mechanism: At pH > 5, the dicarboxylate dianion strongly chelates divalent cations (Ca²⁺,

Mg²⁺, Zn²⁺).

Application: Antioxidant stabilizer in liquid formulations (preventing metal-catalyzed

oxidation).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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